Cas no 63152-89-6 (3-Methyl-5-[(oxiran-2-yl)methoxy]-1,2-benzoxazole)

• Product Name: 3-Methyl-5-[(oxiran-2-yl)methoxy]-1,2-benzoxazole
• CAS No: 63152-89-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 2789819
• PubChem ID: 71373279
• Update Time: 2025-04-21

3-Methyl-5-[(oxiran-2-yl)methoxy]-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-[(oxiran-2-yl)methoxy]-1,2-benzoxazole
• DTXSID50796108
• 63152-89-6

• Inchi： 1S/C11H11NO3/c1-7-10-4-8(13-5-9-6-14-9)2-3-11(10)15-12-7/h2-4,9H,5-6H2,1H3
• InChI Key： XDJMZOKSDIKTOB-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC2=C(C(C)=NO2)C=1

Computed Properties

• Exact Mass: 205.07389321Da
• Monoisotopic Mass: 205.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų